Cas no 937039-45-7 (Pimelic Diphenylamide 106)

• Product Name: Pimelic Diphenylamide 106
• CAS No: 937039-45-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• MDL: MFCD17010287
• CID: 1982825
• PubChem ID: 329825318
• Update Time: 2024-10-26

Pimelic Diphenylamide 106 Chemical and Physical Properties

Names and Identifiers

• N'-(2-aminophenyl)-N-(4-methylphenyl)heptanediamide
• Pimelic Diphenylamide
• Pimelic Diphenylamide 106
• AGN-PC-00SG5I
• SureCN1065609
• MolPort-009-019-550
• N1-(2-aminophenyl)-N7-(4-methylphenyl)-heptanediamide
• TC-H 106
• Histone Deacetylase Inhibitor VII
• RGFA-8
• Compound 106
• Inhibitor 106
• RGFA 8
• HMS3648I10
• BDBM207628
• BCP16854
• US9265734, RGFA8
• 1900AH
• AK222718
• n1-(2-aminophenyl)-n7-p-tolylheptanediamide
• Pimelic Diphenyl
• N1-(2-Aminophenyl)-N7-(4-methylphenyl)heptanediamide (ACI)
• BMN 290
• PDA 106

• MDL： MFCD17010287
• Inchi： 1S/C20H25N3O2/c1-15-11-13-16(14-12-15)22-19(24)9-3-2-4-10-20(25)23-18-8-6-5-7-17(18)21/h5-8,11-14H,2-4,9-10,21H2,1H3,(H,22,24)(H,23,25)
• InChI Key： WTKBRPXPNAKVEQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(NC1C(N)=CC=CC=1)=O)NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 419
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),

Pimelic Diphenylamide 106 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides 2'-Aminoanilides
• Other Chemical additives Functional Additives